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Compound of Interest

Compound Name: Silver dichromate

Cat. No.: B8822332 Get Quote

This document provides a concise technical overview of the fundamental chemical properties of

silver dichromate, focusing on its molar mass and the concept of molecular weight as it

applies to this inorganic compound.

Core Concepts: Molar Mass vs. Molecular Weight
For a compound like silver dichromate (Ag₂Cr₂O₇), the terms "molar mass" and "molecular

weight" are often used interchangeably, though they have distinct definitions.

Molecular Weight: This is the mass of a single molecule, typically expressed in atomic mass

units (amu). As an ionic compound, silver dichromate does not exist as discrete molecules

but rather as a crystal lattice of silver (Ag⁺) and dichromate (Cr₂O₇²⁻) ions. Therefore, the

term "formula weight" is more precise and is calculated for one formula unit of the

compound.

Molar Mass: This is the mass of one mole (approximately 6.022 x 10²³ formula units) of the

compound. It is numerically equivalent to the formula weight but is expressed in grams per

mole ( g/mol ).[1][2] This value is crucial for stoichiometric calculations in experimental

research.

Calculation Methodology
The molar mass of silver dichromate is determined by summing the atomic masses of its

constituent atoms according to its chemical formula.[3]
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Chemical Formula: Ag₂Cr₂O₇[1][4]

The formula indicates that one formula unit of silver dichromate contains:

Two (2) atoms of Silver (Ag)

Two (2) atoms of Chromium (Cr)

Seven (7) atoms of Oxygen (O)

The calculation protocol is as follows:

Identify Atomic Masses: Obtain the standard atomic weight for each element from the

periodic table.

Calculate Total Mass per Element: Multiply the atomic weight of each element by the number

of atoms of that element present in the formula.

Sum Elemental Masses: Add the total masses of all constituent elements to arrive at the final

molar mass.

Quantitative Data Summary
The data used for the calculation and the resulting molar mass are presented below.

Element Symbol
Quantity in
Formula

Standard
Atomic Weight
( g/mol )

Total Mass
Contribution (
g/mol )

Silver Ag 2 107.87 215.74

Chromium Cr 2 51.996 103.992

Oxygen O 7 15.999 111.993

Total Ag₂Cr₂O₇ - - 431.725

Based on this calculation, the molar mass of silver dichromate is 431.73 g/mol . This value is

consistent with figures published by various chemical data sources.[5][6][7]
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Logical Workflow for Molar Mass Calculation
The following diagram illustrates the logical process for deriving the molar mass of silver
dichromate from the atomic weights of its components.

Silver (Ag)
Atomic Mass: 107.87 g/mol

Summation Node
Σ (Mass × Count)

× 2

Chromium (Cr)
Atomic Mass: 52.00 g/mol

× 2

Oxygen (O)
Atomic Mass: 16.00 g/mol

× 7

Count Ag: 2 Count Cr: 2 Count O: 7

Molar Mass of Ag₂Cr₂O₇

431.73 g/mol

=

Click to download full resolution via product page

Caption: Molar mass derivation for Silver Dichromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Silver dichromate - Wikipedia [en.wikipedia.org]

2. Silver Dichromate Chemical Formula [easycalculation.com]

3. laboratorynotes.com [laboratorynotes.com]

4. ck12.org [ck12.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b8822332?utm_src=pdf-body
https://www.benchchem.com/product/b8822332?utm_src=pdf-body
https://www.benchchem.com/product/b8822332?utm_src=pdf-body-img
https://www.benchchem.com/product/b8822332?utm_src=pdf-body
https://www.benchchem.com/product/b8822332?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Silver_dichromate
https://www.easycalculation.com/chemistry/formula-silver-dichromate.html
https://www.laboratorynotes.com/silver-dichromate-ag2cr2o7-molecular-weight-calculation/
https://www.ck12.org/flexi/chemistry/formulas-for-binary-ionic-compounds/give-the-formula-of-the-following-compound-silver-dichromate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. GSRS [precision.fda.gov]

6. Silver dichromate | Ag2Cr2O7 | CID 9932493 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. Silver Dichromate Manufacturer, Silver Dichromate Supplier [alphachemikaindia.com]

To cite this document: BenchChem. [A Technical Profile of Silver Dichromate: Molar Mass
and Molecular Weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8822332#molar-mass-and-molecular-weight-of-
silver-dichromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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